Cas no 589-93-5 (2,5-Lutidine)

• Product Name: 2,5-Lutidine
• CAS No: 589-93-5
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD00006343
• CID: 38568
• PubChem ID: 24849120
• Update Time: 2025-09-21

2,5-Lutidine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylpyridine
• Lutidine
• 2,5-Lutidine
• 2,4-DIOXO-1,2,3,4-TETRAHYDRO-QUINAZOLINE-6-SULFONYL CHLORIDE
• 2,5-dimythilpyridine
• 2,6-lutidine
• 2-methyl-5-methylpyridine
• EINECS 209-666-9
• Pyridine,2,5-dimethyl
• 2,5-Lutidine(8CI)
• NSC 5089
• Pyridine, 2,5-dimethyl-
• 2,5-dimethyl-pyridine
• 6L09RM76RH
• NSC5089
• PubChem20994
• 5-methyl-2-methylpyridine
• WLN: T6NJ B1 E1
• SBB060370
• NE10437
• H613
• ST51046559
• NS00022441
• L0065
• Q23636061
• DTXSID0060436
• EN300-61695
• 2,5-Lutidine, 95%
• MFCD00006343
• SCHEMBL31030
• InChI=1/C7H9N/c1-6-3-4-7(2)8-5-6/h3-5H,1-2H
• I10249
• LS-13280
• AKOS005258301
• J-507375
• UNII-6L09RM76RH
• FT-0610498
• 589-93-5
• NSC-5089
• Pyridine, 2,5dimethyl
• DB-053300
• DTXCID3042500
• 2,5Lutidine

• MDL： MFCD00006343
• Inchi： 1S/C7H9N/c1-6-3-4-7(2)8-5-6/h3-5H,1-2H3
• InChI Key： XWKFPIODWVPXLX-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 107.07300
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.926 g/mL at 25 °C(lit.)
• Melting Point: -6°C(lit.)
• Boiling Point: 157°C
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.499(lit.)
• Solubility: Soluble in most organic solvents such as water, ethanol, ether, etc.
• PSA: 12.89000
• LogP: 1.69840
• Vapor Pressure: 2.4 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• pka: 6.4(at 25℃)
• FEMA: 3432
• Solubility: Soluble in ethanol; Ether; Cold water, slightly soluble in hot water. It can volatilize with water vapor.

2,5-Lutidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S26-S36/37/39-S45
• RTECS：OK9625000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
• Solvents and Organic Chemicals Organic Compounds